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Cat. No.: B1674492

Audience: Researchers, scientists, and drug development professionals.

Introduction: Polylactic acid (PLA) is a biodegradable and biocompatible aliphatic polyester
derived from renewable resources like corn starch or sugarcane.[1][2][3] Its synthesis from
lactic acid, a naturally occurring organic acid, has positioned it as a leading alternative to
petroleum-based plastics in a variety of fields.[1][4] In the biomedical and pharmaceutical
sectors, PLA is particularly valued for its use in medical implants, tissue engineering scaffolds,
and controlled drug delivery systems.[5][6][7][8] The polymer degrades in the body via
hydrolysis into lactic acid, which is a common metabolic product, ensuring biocompatibility and
minimizing toxicity.[3][5][9] The physical, mechanical, and degradation properties of PLA can be
precisely tailored by controlling its molecular weight, stereochemistry (the ratio of L- and D-
lactic acid units), and crystallinity, making it a versatile platform for advanced therapeutic
applications.[5][10]

Primary Synthesis Methodologies

High molecular weight PLA is primarily synthesized through three main routes: direct
condensation polymerization, azeotropic dehydration condensation, and ring-opening
polymerization (ROP).[2] Enzymatic polymerization is also emerging as a green alternative.[11]
ROP is the most widely used industrial method as it allows for precise control over the
polymer's molecular weight and results in a high-purity product.[5][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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